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Compound of Interest

Compound Name: VU10010

Cat. No.: B119915 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a commitment to safety and environmental stewardship. The

proper disposal of chemical reagents, such as the selective M4 acetylcholine receptor

potentiator VU10010, is a critical component of this commitment. Adherence to established

disposal protocols not only ensures a secure laboratory environment but also maintains

regulatory compliance, safeguarding both personnel and the wider ecosystem.

Essential Safety and Handling Protocols
Before initiating any disposal procedure, the first and most critical step is to consult the Safety

Data Sheet (SDS) for VU10010. While a specific SDS was not found in the immediate search,

several key chemical identifiers were located. One supplier notes that VU10010 is classified as

a "Dangerous Good for transport," underscoring the necessity for cautious handling and

specialized disposal.[1]

Personal Protective Equipment (PPE): When handling VU10010, appropriate PPE is

mandatory. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A standard laboratory coat
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Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data available for

VU10010.

Property Value Source

Molecular Weight 345.85 g/mol [1][2]

Molecular Formula C₁₇H₁₆ClN₃OS [1][2]

Purity ≥98%

Solubility (DMSO) up to 100 mM

Solubility (Ethanol) up to 10 mM

Storage Temperature +4°C

Step-by-Step Disposal Protocol for VU10010
The following procedures are based on general best practices for hazardous chemical waste

disposal in a laboratory setting.[3][4][5][6][7] These steps should be adapted to comply with the

specific regulations of your institution and local environmental agencies.

1. Waste Segregation:

Do not mix VU10010 waste with other chemical waste streams unless their compatibility is

certain.[4]

At a minimum, segregate chemical waste into categories such as:

Halogenated organic solvents

Non-halogenated organic solvents

Acids

Bases
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Solid chemical waste

2. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container.[3][7]

The container must be clearly labeled with the words "Hazardous Waste".[8]

The label must also include:

The full chemical name: VU10010

The approximate concentration and quantity of the waste.

The date accumulation started.[5]

Any relevant hazard warnings (e.g., Toxic, Flammable if dissolved in a flammable solvent).

3. Accumulation and Storage:

Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA)

within the laboratory.[4]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure containers are kept securely closed except when adding waste.[3]

Secondary containment, such as a spill tray, is recommended to prevent the spread of

potential leaks.[3][7]

Do not overfill waste containers; fill to no more than 75-80% capacity to allow for expansion

and prevent spills.[5][7]

4. Disposal of Empty Containers:

An empty container that has held a hazardous chemical must be managed carefully.
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If the container held an acutely hazardous waste, it must be triple-rinsed with a suitable

solvent.[6] The rinsate must be collected and disposed of as hazardous waste.

After proper rinsing, deface or remove all hazardous chemical labels from the empty

container before disposing of it as regular trash or glass waste, in accordance with

institutional policy.[6]

5. Requesting Waste Pickup:

Once the waste container is full or has reached the maximum accumulation time limit (often

six months), submit a hazardous waste pickup request through your institution's

Environmental Health and Safety (EHS) department.[5][6]

Do not transport hazardous waste outside of your laboratory; trained EHS professionals

should handle the removal.[6]

Experimental Workflow & Disposal Pathway
Visualization
The following diagrams illustrate a typical experimental workflow involving a chemical

compound like VU10010 and the subsequent logical pathway for its proper disposal.
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Caption: Experimental workflow leading to the chemical waste disposal pathway.
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VU10010 Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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